![molecular formula C17H21Cl2N5O2 B6269942 1-{1-[1-(5-chloro-2,3-dihydro-1-benzofuran-3-carbonyl)piperidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride CAS No. 2418721-65-8](/img/new.no-structure.jpg)
1-{1-[1-(5-chloro-2,3-dihydro-1-benzofuran-3-carbonyl)piperidin-3-yl]-1H-1,2,3-triazol-4-yl}methanamine hydrochloride
Description
This compound is a novel H4R antagonist . It has been studied for its potential to attenuate symptoms in murine allergic asthma . The compound is a derivative of benzofuran, a class of compounds that are ubiquitous in nature and have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Synthesis Analysis
The synthesis of benzofuran derivatives involves various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade . Another method involves the construction of a benzofuran ring through proton quantum tunneling . These methods are conducive to the construction of complex benzofuran ring systems .Molecular Structure Analysis
The molecular structure of this compound includes a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials . The benzofuran ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .Chemical Reactions Analysis
The chemical reactions involving benzofuran derivatives are diverse. For instance, the combination of unsubstituted benzylidene and a chloro di-substituted benzofuran ring exhibited greater activity compared to other members . A partial charge on the carbonyl oxygen in benzofuran is necessary for the activity .Physical and Chemical Properties Analysis
The physical and chemical properties of benzofuran derivatives can vary. For instance, some benzofuran compounds are white or colorless solids that are highly soluble in water and other polar solvents .Mechanism of Action
The compound acts as an antagonist of the H4 receptor . Treatment with this potent H4R antagonist significantly decreased the total cell count and eosinophils in BALF at lower doses . The expression of COX-2, 5-LO, NF-κB, and STAT3 in lung tissue was significantly reduced after treatment with this compound .
Future Directions
Benzofuran and its derivatives have attracted attention due to their biological activities and potential applications as drugs . They are considered potential natural drug lead compounds . Future research may focus on exploring the full therapeutic potential of these compounds for the treatment of various diseases .
Properties
CAS No. |
2418721-65-8 |
|---|---|
Molecular Formula |
C17H21Cl2N5O2 |
Molecular Weight |
398.3 |
Purity |
80 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
